Cas no 1270186-63-4 ((1S,2S)-1-AMINO-1-(4-METHYLTHIOPHENYL)PROPAN-2-OL)

• Product Name: (1S,2S)-1-AMINO-1-(4-METHYLTHIOPHENYL)PROPAN-2-OL
• CAS No: 1270186-63-4
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5589252
• PubChem ID: 55270641
• Update Time: 2023-08-14

(1S,2S)-1-AMINO-1-(4-METHYLTHIOPHENYL)PROPAN-2-OL Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-1-AMINO-1-(4-METHYLTHIOPHENYL)PROPAN-2-OL
• Benzeneethanol, β-amino-α-methyl-4-(methylthio)-, (αS,βS)-
• AKOS006319611
• N15682
• 1270186-63-4

• Inchi： 1S/C10H15NOS/c1-7(12)10(11)8-3-5-9(13-2)6-4-8/h3-7,10,12H,11H2,1-2H3/t7-,10+/m0/s1
• InChI Key： DNDREDHRVVFTHL-OIBJUYFYSA-N
• SMILES： C1([C@H](N)[C@H](C)O)=CC=C(SC)C=C1

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 362.3±32.0 °C(Predicted)
• pka: 12.59±0.45(Predicted)